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Compound of Interest

Compound Name:

6,8-Dihydroxy-1,3-

pyrenedisulfonic acid disodium

salt

CAS No.: 61255-63-8

Cat. No.: B1255363

Get Quote

This technical guide provides a comprehensive overview of the application of 3,3'-

Dithiobis(propanoic dihydrazide) (DHPDS) in the assembly of nanostructures for advanced

drug delivery and diagnostic applications. This document is intended for researchers, scientists,

and drug development professionals seeking to leverage the unique properties of DHPDS to

create stimuli-responsive nanomaterials. We will delve into the core principles of DHPDS-

mediated assembly, provide detailed experimental protocols for various nanostructures, and

offer insights into the characterization of these systems.

Introduction to DHPDS: A Redox-Responsive
Crosslinker
3,3'-Dithiobis(propanoic dihydrazide), commonly known as DHPDS, is a homobifunctional

crosslinking agent featuring two key functional moieties: a central disulfide bond and terminal

hydrazide groups. This unique structure imparts redox-responsive characteristics, making it an

invaluable tool in the design of "smart" nanocarriers that can release their payload in response

to specific biological cues.
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The disulfide bond is stable under normal physiological conditions but can be readily cleaved in

a reducing environment, such as the high concentration of glutathione (GSH) found within the

cytoplasm of cancer cells. This property allows for the targeted release of therapeutic agents at

the site of action, minimizing off-target effects and enhancing therapeutic efficacy.[1][2] The

terminal hydrazide groups provide a versatile handle for conjugation to nanoparticles

functionalized with aldehyde or ketone groups, forming stable hydrazone bonds.[1][3][4]

Key Properties of DHPDS:

Property Value Source

Molecular Formula C6H14N4O2S2 [5]

Molecular Weight 238.33 g/mol [5]

CAS Number 50906-77-9 [5]

Functional Groups Disulfide, Hydrazide [5]

Reactivity
Hydrazides react with

aldehydes/ketones
[3][4]

Stimuli-Responsiveness

Disulfide bond cleaved by

reducing agents (e.g., GSH,

DTT)

[1][2][6]

Mechanism of DHPDS in Nanostructure Assembly
The application of DHPDS in nanostructure assembly hinges on two primary chemical

reactions:

Hydrazone Bond Formation: The hydrazide groups of DHPDS react with aldehyde or ketone

functionalities on the surface of nanoparticles to form a stable hydrazone linkage. This

reaction is typically carried out under mildly acidic conditions (pH 5-6) to protonate the

carbonyl oxygen, making the carbon more electrophilic, but can also proceed at neutral pH,

sometimes with the aid of a catalyst like aniline.[2][3][7]

Disulfide Bond Cleavage: The central disulfide bond of DHPDS acts as a redox-sensitive

trigger. In the presence of reducing agents like glutathione (GSH), the disulfide bond is
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cleaved, breaking the crosslinks between nanostructures or within a single nanostructure,

leading to its disassembly and the release of an encapsulated cargo.[1][6]

Below is a conceptual workflow illustrating the DHPDS-mediated assembly and triggered

disassembly of nanocarriers.
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Caption: Workflow for DHPDS crosslinking of gold nanoparticles.
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Synthesis of DHPDS-Crosslinked Liposomes for
Controlled Release
This protocol outlines the preparation of redox-responsive liposomes by incorporating a lipid

modified with an aldehyde group and then crosslinking the liposomes with DHPDS.

Materials:

Phospholipids (e.g., DSPC, DSPE-PEG2000)

Cholesterol

Aldehyde-modified lipid (e.g., DSPE-PEG-CHO)

3,3'-Dithiobis(propanoic dihydrazide) (DHPDS)

Chloroform

Phosphate Buffered Saline (PBS), pH 7.4

Drug to be encapsulated (hydrophilic)

Reducing agent (e.g., Glutathione - GSH)

Protocol:

Part A: Preparation of Aldehyde-Functionalized Liposomes

Lipid Film Hydration: Dissolve the phospholipids (e.g., DSPC:Cholesterol:DSPE-

PEG2000:DSPE-PEG-CHO at a desired molar ratio) in chloroform in a round-bottom flask.

[8][9][10][11]2. Film Formation: Remove the chloroform using a rotary evaporator to form a

thin lipid film on the wall of the flask. Further dry the film under vacuum for at least 2 hours to

remove any residual solvent.

Hydration: Hydrate the lipid film with a PBS solution (pH 7.4) containing the hydrophilic drug

to be encapsulated. The hydration should be performed above the phase transition

temperature of the lipids with gentle agitation. This will form multilamellar vesicles (MLVs).
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Extrusion: To obtain unilamellar vesicles (LUVs) with a uniform size distribution, subject the

MLV suspension to extrusion through polycarbonate membranes with a defined pore size

(e.g., 100 nm). [9][10] Part B: DHPDS Crosslinking

Crosslinking Reaction: To the prepared aldehyde-functionalized liposome suspension, add a

solution of DHPDS in PBS (pH 7.0-7.4). The molar ratio of DHPDS to the aldehyde-modified

lipid should be optimized. Incubate the mixture for 6-8 hours at 37°C with gentle stirring to

allow for the formation of hydrazone crosslinks between adjacent liposomes or within the

same liposome, forming a more stable structure.

Purification: Remove unreacted DHPDS and unencapsulated drug by dialysis or size

exclusion chromatography.

Part C: Characterization and Triggered Release

Characterization:

Size and Zeta Potential: Determine the size, polydispersity index, and zeta potential of the

liposomes before and after crosslinking using Dynamic Light Scattering (DLS).

Morphology: Visualize the morphology of the liposomes using Transmission Electron

Microscopy (TEM) or Cryo-TEM.

Encapsulation Efficiency: Determine the percentage of drug encapsulated within the

liposomes.

Confirmation of Crosslinking: The stability of the liposomes in the presence of surfactants

(e.g., Triton X-100) can be used as an indirect measure of crosslinking. Crosslinked

liposomes should show greater stability.

Triggered Release Study:

Incubate the DHPDS-crosslinked liposomes in PBS (pH 7.4) with and without a reducing

agent like GSH (10 mM).

At predetermined time intervals, measure the amount of drug released from the liposomes

using a suitable analytical method.
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Characterization of DHPDS-Assembled
Nanostructures
Thorough characterization is essential to ensure the successful synthesis and functionality of

DHPDS-assembled nanostructures.

Technique Parameter Measured Purpose

Dynamic Light Scattering

(DLS)

Hydrodynamic diameter,

Polydispersity Index (PDI),

Zeta potential

To determine the size

distribution, stability, and

surface charge of the

nanostructures.

Transmission Electron

Microscopy (TEM) / Cryo-TEM

Morphology, size, and

structure

To visualize the shape and

size of the individual

nanoparticles and the

assembled structures.

UV-Vis Spectroscopy
Surface Plasmon Resonance

(for AuNPs)

To monitor the assembly and

disassembly of gold

nanoparticles.

Fourier-Transform Infrared

(FTIR) Spectroscopy
Chemical bonds

To confirm the presence of

functional groups and the

formation of hydrazone bonds.

Nuclear Magnetic Resonance

(NMR) Spectroscopy
Chemical structure

To confirm the structure of

DHPDS and any modified

linkers.

Ellman's Assay Free thiol concentration

To quantify the cleavage of

disulfide bonds upon addition

of a reducing agent. [12][13]

Chromatography (HPLC, GPC)
Drug concentration, Molecular

weight distribution

To determine drug loading and

release, and to analyze

polymer molecular weights.
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Hydrazone Formation: The pH of the reaction is critical. While mildly acidic conditions favor

hydrazone formation, prolonged exposure to low pH can lead to hydrolysis of the bond.

Optimization of pH and reaction time is necessary. [3][7]* DHPDS Solubility: DHPDS has

limited solubility in aqueous solutions. Prepare a fresh solution and consider using a co-

solvent if necessary, ensuring it does not destabilize the nanoparticles.

Steric Hindrance: The accessibility of the aldehyde/ketone groups on the nanoparticle

surface can affect the crosslinking efficiency. The use of longer linkers can help overcome

steric hindrance.

Quantification of Crosslinking: Direct quantification of DHPDS crosslinking can be

challenging. Indirect methods such as monitoring changes in size, stability in the presence of

surfactants, or measuring the release of a fluorescent probe upon reduction can be

employed.

Control Experiments: Always include control experiments, such as nanoparticles without the

aldehyde/ketone functionalization or reactions without DHPDS, to validate the specific role of

the crosslinker.

Conclusion and Future Perspectives
DHPDS is a powerful and versatile crosslinking agent for the fabrication of redox-responsive

nanostructures. Its ability to form stable linkages that can be selectively cleaved in a reducing

environment makes it an ideal candidate for the development of advanced drug delivery

systems targeting diseases characterized by altered redox states, such as cancer. The

protocols and principles outlined in this guide provide a solid foundation for researchers to

explore the potential of DHPDS in their specific applications. Future research may focus on the

development of multifunctional DHPDS analogues with additional functionalities, such as

targeting ligands or imaging agents, to create even more sophisticated and effective

nanomedicines.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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